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Compound of Interest

7-Chloromethyl 17-
Compound Name:

epidrospirenone
CAS No.: 932388-89-1
Cat. No.: B583730

Get Quote

\ J

Technical Whitepaper: 7-Chloromethyl 17-
epidrospirenone
Safety Data, Hazard Profiling, and Analytical

Control[1][2]

Executive Summary & Regulatory Context

7-Chloromethyl 17-epidrospirenone (CAS: 932388-89-1) is a specialized steroidal impurity
identified in the manufacturing of Drospirenone (a fourth-generation progestin).[1][2] It is
designated as Impurity H in the European Pharmacopoeia (EP).[1][2]

From a drug development perspective, this compound presents a dual-hazard profile:

+ Pharmacological Potency: As a structural analog of Drospirenone, it retains high affinity for
steroid receptors, necessitating Occupational Exposure Band (OEB) 4 or 5 containment.[1]

[2]
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» Genotoxic Potential: The presence of a primary alkyl halide moiety (—CH2Cl) at position 7
classifies it as a potential alkylating agent. Under ICH M7 guidelines, it requires rigorous
control to mutagenic impurity limits (TTC) unless Ames negative data proves otherwise.[1][2]

Chemical Identity & Physicochemical Properties

Accurate identification is the first step in safety management.[2] The "17-epi" designation
indicates an isomerization at the spiro-lactone ring, while "7-chloromethyl" indicates a ring-
opened or substituted motif at the B-ring.[1][2]

Property Specification

7-(Chloromethyl)-15,16-dihydro-17-hydroxy-3-
Chemical Name oxo-3'H-cyclopropa[15,16]pregna-4,15-diene-

21-carboxylic acid, y-lactone

Drospirenone Impurity H; 7-Chloromethyl 17-
Common Name ) ]
epidrospirenone

CAS Number 932388-89-1

Molecular Formula C24H31ClOs3

Molecular Weight 402.96 g/mol

Appearance White to off-white solid

Solubility Solub-le in I?MSO, M-ethanol, Dichloromethane;
Practically insoluble in water

Melting Point ~178°C (Predicted/Decomposes)

Chirality 17-Epimer (Isomer of Drospirenone)

Hazard Identification (GHS Classification)

Note: While specific experimental toxicology data may be proprietary, the following
classification is derived from Structure-Activity Relationships (SAR) and the parent compound's
profile.

Signal Word: DANGER
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Hazard Statements:

e H360: May damage fertility or the unborn child (Reproductive Toxicity Category 1B).[1][2]
o H341: Suspected of causing genetic defects (Muta. 2; due to alkyl chloride alert).[1][2]

o H351: Suspected of causing cancer (Carc. 2).[1][2]

o H372: Causes damage to organs (Endocrine system) through prolonged or repeated
exposure.[1][2]

Precautionary Logic: The chloromethyl group is a structural alert for DNA alkylation.[1][2] Unlike
pure Drospirenone, this impurity carries a heightened risk of mutagenicity.[1][2] Handlers must
assume it is a Genotoxic Carcinogen until proven otherwise.[2]

Formation Mechanism & Control Strategy

Understanding the origin of Impurity H allows for process control. It typically arises from the
reaction of the 6,7-cyclopropane ring (or its precursor) with chloride ions under acidic
conditions, coupled with base-catalyzed epimerization at C17.[1][2]

Figure 1: Hypothesized Formation Pathway

This diagram illustrates the divergence from the main Drospirenone pathway.[1][2]

Drospirenone Precursor

(6,7-Cyclopropane) w’
Ring Opening Isomerization » C17 Epimerization Final Impurity » Impurity H
| (Formation of 7-CH2CI) (Base/Heat) (7-Chloromethyl 17-epi)

Acidic Conditions + CI-

Click to download full resolution via product page

Caption: Mechanistic pathway showing the acid-catalyzed ring opening and subsequent
epimerization leading to Impurity H.

Handling & Containment Protocol (OEB 4/5)
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Due to the combination of high potency and genotoxicity, standard laboratory PPE is
insufficient.[1][2]

Containment Workflow

e Engineering Controls:
o Primary: Isolator or Class Il Biological Safety Cabinet (Glove Box).[1][2]
o Secondary: HEPA-filtered room air (negative pressure).[1][2]
» Personal Protective Equipment (PPE):
o Double nitrile gloves (tested for permeation).[2]
o Tyvek® sleeves/lab coat.

o P3/N100 respiratory protection if outside an isolator (e.g., during filter change).[1][2]

Decontamination Procedure

e Solvent: Use a surfactant-based cleaner followed by 70% Isopropanol.[1][2]

o Destruction: Incineration is required.[2] Do not dispose of down drains.

Analytical Profiling (HPLC Method)

To detect Impurity H at trace levels (ppm), a validated Reverse-Phase HPLC method is
required.[1][2]

Method Parameters (Reference Standard):

Column: C18 End-capped (e.g., 150 mm x 4.6 mm, 3 um).[1][2]

Mobile Phase A: Water / Acetonitrile (90:10).[1][2]

Mobile Phase B: Acetonitrile (100%).[1][2]

Gradient: Linear gradient from 20% B to 80% B over 30 mins.
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e Detection: UV @ 265 nm (Specific to the enone system).[1][2]

e Retention Time: Impurity H typically elutes after Drospirenone due to the lipophilic

chloromethyl group.[1][2]

Emergency Response Data

Scenario Action Protocol
Move to fresh air immediately. Administer
Inhalation oxygen if breathing is difficult. Call a poison

center (Code: Steroid/Alkylator).[1][2]

Skin Contact

Remove contaminated clothing.[1][2] Wash with
soap and water for 15 minutes. Do not use

solvents (increases absorption).[2]

Eye Contact

Rinse cautiously with water for 15 minutes.[1][2]

Remove contact lenses.

Spill Cleanup

Do not dry sweep. Wet with water/detergent to

prevent dust.[1][2] Use a HEPA vacuum.
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o [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Chloromethyl 17-epidrospirenone safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583730/docs#7-chloromethyl-17-epidrospirenone-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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